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Compound of Interest

Compound Name: Quercetin D5

Cat. No.: B11933202 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and applications of Quercetin-d5, a deuterated analog of the naturally occurring flavonoid,

quercetin. This document is intended to serve as a valuable resource for professionals in

research and drug development who utilize stable isotope-labeled compounds for quantitative

analysis.

Core Chemical Properties and Structure
Quercetin-d5 is a synthetic, deuterated form of quercetin where five hydrogen atoms have

been replaced by deuterium atoms. This isotopic labeling provides a distinct mass difference,

making it an ideal internal standard for mass spectrometry-based quantification of quercetin in

various biological matrices.[1] The fundamental chemical structure remains the same as

quercetin, ensuring similar chemical and physical behaviors, such as extraction efficiency and

chromatographic retention time.[1]

Chemical Structure of Quercetin-d5
The IUPAC name for Quercetin-d5 is 6,8-dideuterio-3,5,7-trihydroxy-2-(2,3,6-trideuterio-4,5-

dihydroxyphenyl)chromen-4-one.[2] The deuterium atoms are located on the A and B rings of

the flavonoid structure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b11933202?utm_src=pdf-interest
https://www.glpbio.com/quercetin-d5.html
https://www.glpbio.com/quercetin-d5.html
https://pubchem.ncbi.nlm.nih.gov/compound/12305312
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11933202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plasma Sample

Add Quercetin-d5
(Internal Standard)

Protein Precipitation
(Acetonitrile)

Centrifugation

Evaporation

Reconstitution

LC-MS/MS Analysis

Data Analysis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11933202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PI3K/Akt Pathway MAPK Pathway NF-κB Pathway

Quercetin

PI3K

inhibits

MAPK

modulates

NF-κB

inhibits

Akt

Cell Survival &
Proliferation

Proliferation/
Apoptosis Inflammation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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